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Compound of Interest

5-Methyl-2-
Compound Name:

thiophenecarboxaldehyde

Cat. No.: B081332

This guide provides immediate, essential safety and logistical information for handling 5-
Methyl-2-thiophenecarboxaldehyde in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe operational procedures and
proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Methyl-2-thiophenecarboxaldehyde is classified as a combustible liquid.[1][2] While it is not
classified for acute oral, dermal, or inhalation toxicity, it is crucial to handle it with care to avoid
potential irritation and other health effects. The toxicological properties have not been fully
investigated.[1][2]

Table 1: Personal Protective Equipment (PPE) for Handling 5-Methyl-2-
thiophenecarboxaldehyde
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Protection Type

Recommended PPE

Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[1][2]

Hand Protection

Chemical-resistant, impervious

gloves

Nitrile rubber, Neoprene, or
PVC. Consider the
breakthrough time and

permeation rate.

Body Protection

Lab coat, protective clothing

Wear appropriate protective
clothing to prevent skin

exposure.[1]

Respiratory Protection

Not required under normal use

with adequate ventilation

If ventilation is inadequate or
aerosols are generated, use a
NIOSH-approved respirator
with an organic vapor
cartridge.[1] A dust mask of
type N95 (US) may also be

suitable in certain situations.

Safe Handling and Storage Protocol

Adherence to proper handling and storage protocols is critical to maintaining a safe laboratory

environment.

Handling:

« Ventilation: Always handle 5-Methyl-2-thiophenecarboxaldehyde in a well-ventilated area,

preferably within a chemical fume hood.[1][2]

» Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][2] Do not ingest or inhale.[1]

[2]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[1][2] Take precautionary measures against static discharge.[1][2]
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e Grounding: For transfers of larger quantities, ensure containers are properly grounded and
bonded.

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

e Incompatible Materials: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.[1][2]

 Inert Atmosphere: For long-term storage, consider keeping under an inert atmosphere like
nitrogen.[1][2]

o Temperature: Store at temperatures between 2-8°C.

Accidental Release and First Aid Measures

Immediate and appropriate response to spills and exposures is crucial.

Spill Response:

Evacuate: Evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

» Containment: Absorb the spill with an inert material (e.g., sand, silica gel, acid binder,
universal binder, sawdust).

» Collection: Collect the absorbed material into a suitable, labeled container for disposal.
o Decontamination: Clean the spill area thoroughly with soap and water.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1][2]
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o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.[1][2]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.[1][2]

Disposal Plan

Dispose of 5-Methyl-2-thiophenecarboxaldehyde and its containers in accordance with all
applicable federal, state, and local regulations. Do not dispose of down the drain.[1] Waste
materials should be handled by a licensed waste disposal company.

Quantitative Data Summary

Table 2: Physical and Chemical Properties of 5-Methyl-2-thiophenecarboxaldehyde

Property Value

CAS Number 13679-70-4[1][2]

Molecular Formula CeHeOS[3][4]

Molecular Weight 126.18 g/mol [3][4]
Appearance Liquid

Boiling Point 114 °C /25 mmHg

Density 1.17 g/mL at 25 °C

Flash Point 78 °C /1 172.4 °F (closed cup)
Refractive Index n20/D 1.583

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling and disposing of 5-Methyl-
2-thiophenecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. 5-Methyl-2-thiophenecarboxaldehyde | C6H60S | CID 61663 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-Methyl-2-
thiophenecarboxaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081332#personal-protective-equipment-for-handling-
5-methyl-2-thiophenecarboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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